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Compound of Interest

Morpholine, 4-(1-cyclopenten-1-
yh)-

Cat. No.: B125458

Compound Name:

Essential Safety and Handling Guide for
Morpholine, 4-(1-cyclopenten-1-yl)-

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential safety protocols, operational plans,
and disposal information for handling Morpholine, 4-(1-cyclopenten-1-yl)- (CAS No. 936-52-
7). Adherence to these step-by-step procedures is critical for minimizing risk and ensuring a
safe laboratory environment.

Chemical Identifier:

 Name: Morpholine, 4-(1-cyclopenten-1-yl)-

e Synonyms: 1-Morpholinocyclopentene, N-(1-Cyclopenten-1-yl)morpholine[1][2]
o CAS Number: 936-52-7[1][2]

Primary Hazards:

e Flammable liquid and vapor.[1]

o Causes skin irritation.[1]
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e May be harmful if swallowed or inhaled, and toxic in contact with skin.[3][4]

e May cause severe skin burns and eye damage.[3][4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial for minimizing exposure. The following table

summarizes the recommended equipment for handling this compound.

PPE Category

Item

Specifications

Eye and Face Protection

Safety Goggles or Face Shield

Chemical splash goggles or a
full-face shield are necessary
to protect against splashes
and vapors.[3][5][6]

Skin Protection

Chemical-Resistant Gloves

Nitrile, neoprene, or PVC
gloves are recommended. For
prolonged or direct contact,
consider double-gloving.[3]
Check for impermeability

before use.[7]

Lab Coat or Chemical-

Resistant Apron

A flame-retardant lab coat or a
chemical-resistant apron
should be worn to protect

against splashes.[3][5]

Closed-Toe Shoes

Required for general

laboratory safety.

Respiratory Protection

Respirator

In case of inadequate
ventilation or when exposure
limits may be exceeded, use a
NIOSH-approved respirator
with an organic vapor
cartridge.[3][5]

Operational and Handling Plan
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Engineering Controls:

Work in a well-ventilated area, preferably under a chemical fume hood.[5]

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[518]

Use explosion-proof electrical, ventilating, and lighting equipment.[5][9]

Ground and bond containers when transferring material to prevent static discharge.[2][9]
Safe Handling Practices:

e Avoid contact with skin, eyes, and clothing.[5]

e Do not breathe vapors or mist.[5][8]

o Keep away from heat, sparks, open flames, and other ignition sources.[5][7][8]

e Use only non-sparking tools.[5]

e Wash hands thoroughly after handling.[8]

e When using, do not eat, drink, or smoke.[5]

o Keep containers tightly closed when not in use.[5][8]

Storage:

Store in a dry, cool, and well-ventilated place.[5][8]

Keep containers tightly closed.[5][8]

Store in a designated flammables area.[5]

Keep away from heat, sparks, and flame.[5]

Emergency Procedures
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First-Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.[8]

In Case of Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes
while removing contaminated clothing and shoes. Seek immediate medical attention.[8][9]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[8][9]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[9][10]

Disposal Plan

Waste Disposal:

This material and its container must be disposed of as hazardous waste.[9]

Dispose of contents and container in accordance with all local, regional, national, and
international regulations.[8][9]

Do not allow the product to enter drains.[9][11]

Contaminated packaging should be handled in the same way as the substance itself.[9]

Spill Response:

Remove all sources of ignition.[8]

Ventilate the area.

Absorb the spill with an inert, non-combustible material such as sand or earth.[9]

Place the absorbed material into a suitable, closed container for disposal.[9]

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAB2200422&productDescription=4-1-CYCLHEXEN-1-YL+MORPH+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2200422&productDescription=4-1-CYCLHEXEN-1-YL+MORPH+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-9691-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjE0MTN8YXBwbGljYXRpb24vcGRmfGFEbGxMMmcyWVM4NU1qTXpNRGcxTnpVNU5URTRMMU5FUWw4NU5qa3hYMGRDWDBWT0xuQmtaZ3w2ZWIyNGQ1ZWZlMTFjZTA4N2M1MWRmMzg1ZWU1ODA4MjMzNGM3ODc3ZDA2ZTY0MTY2YjYwZWZkZTU0ZWRjNjk1
https://www.fishersci.com/store/msds?partNumber=AAB2200422&productDescription=4-1-CYCLHEXEN-1-YL+MORPH+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-9691-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjE0MTN8YXBwbGljYXRpb24vcGRmfGFEbGxMMmcyWVM4NU1qTXpNRGcxTnpVNU5URTRMMU5FUWw4NU5qa3hYMGRDWDBWT0xuQmtaZ3w2ZWIyNGQ1ZWZlMTFjZTA4N2M1MWRmMzg1ZWU1ODA4MjMzNGM3ODc3ZDA2ZTY0MTY2YjYwZWZkZTU0ZWRjNjk1
https://www.carlroth.com/medias/SDB-9691-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjE0MTN8YXBwbGljYXRpb24vcGRmfGFEbGxMMmcyWVM4NU1qTXpNRGcxTnpVNU5URTRMMU5FUWw4NU5qa3hYMGRDWDBWT0xuQmtaZ3w2ZWIyNGQ1ZWZlMTFjZTA4N2M1MWRmMzg1ZWU1ODA4MjMzNGM3ODc3ZDA2ZTY0MTY2YjYwZWZkZTU0ZWRjNjk1
https://www.nexchem.co.uk/wp-content/uploads/2022/09/Morpholine.pdf
https://www.carlroth.com/medias/SDB-9691-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjE0MTN8YXBwbGljYXRpb24vcGRmfGFEbGxMMmcyWVM4NU1qTXpNRGcxTnpVNU5URTRMMU5FUWw4NU5qa3hYMGRDWDBWT0xuQmtaZ3w2ZWIyNGQ1ZWZlMTFjZTA4N2M1MWRmMzg1ZWU1ODA4MjMzNGM3ODc3ZDA2ZTY0MTY2YjYwZWZkZTU0ZWRjNjk1
https://www.fishersci.com/store/msds?partNumber=AAB2200422&productDescription=4-1-CYCLHEXEN-1-YL+MORPH+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-9691-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjE0MTN8YXBwbGljYXRpb24vcGRmfGFEbGxMMmcyWVM4NU1qTXpNRGcxTnpVNU5URTRMMU5FUWw4NU5qa3hYMGRDWDBWT0xuQmtaZ3w2ZWIyNGQ1ZWZlMTFjZTA4N2M1MWRmMzg1ZWU1ODA4MjMzNGM3ODc3ZDA2ZTY0MTY2YjYwZWZkZTU0ZWRjNjk1
https://www.carlroth.com/medias/SDB-9691-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjE0MTN8YXBwbGljYXRpb24vcGRmfGFEbGxMMmcyWVM4NU1qTXpNRGcxTnpVNU5URTRMMU5FUWw4NU5qa3hYMGRDWDBWT0xuQmtaZ3w2ZWIyNGQ1ZWZlMTFjZTA4N2M1MWRmMzg1ZWU1ODA4MjMzNGM3ODc3ZDA2ZTY0MTY2YjYwZWZkZTU0ZWRjNjk1
https://www.hpc-standards.com/shop/ReferenceMaterials/Pesticides/Morpholine_1.htm
https://www.carlroth.com/medias/SDB-9691-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjE0MTN8YXBwbGljYXRpb24vcGRmfGFEbGxMMmcyWVM4NU1qTXpNRGcxTnpVNU5URTRMMU5FUWw4NU5qa3hYMGRDWDBWT0xuQmtaZ3w2ZWIyNGQ1ZWZlMTFjZTA4N2M1MWRmMzg1ZWU1ODA4MjMzNGM3ODc3ZDA2ZTY0MTY2YjYwZWZkZTU0ZWRjNjk1
https://www.fishersci.com/store/msds?partNumber=AAB2200422&productDescription=4-1-CYCLHEXEN-1-YL+MORPH+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-9691-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjE0MTN8YXBwbGljYXRpb24vcGRmfGFEbGxMMmcyWVM4NU1qTXpNRGcxTnpVNU5URTRMMU5FUWw4NU5qa3hYMGRDWDBWT0xuQmtaZ3w2ZWIyNGQ1ZWZlMTFjZTA4N2M1MWRmMzg1ZWU1ODA4MjMzNGM3ODc3ZDA2ZTY0MTY2YjYwZWZkZTU0ZWRjNjk1
https://www.carlroth.com/medias/SDB-9691-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjE0MTN8YXBwbGljYXRpb24vcGRmfGFEbGxMMmcyWVM4NU1qTXpNRGcxTnpVNU5URTRMMU5FUWw4NU5qa3hYMGRDWDBWT0xuQmtaZ3w2ZWIyNGQ1ZWZlMTFjZTA4N2M1MWRmMzg1ZWU1ODA4MjMzNGM3ODc3ZDA2ZTY0MTY2YjYwZWZkZTU0ZWRjNjk1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Workflow for Safe Handling and Disposal

Prepare Work Area
(Fume Hood, Spill Kit)
o 4

G

Preparation

Don PPE

Handling

Transfer Chemical

Gonduct Experimen)

Store Properly

/

f Cleanupé%Disposal A

Decontaminate Work Area

i

o

Segregate Hazardous Wasta

i

C

ispose via Approved VendoD
J

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/product/b125458?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Caption: Workflow for the safe handling and disposal of Morpholine, 4-(1-cyclopenten-1-yl)-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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